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Compound of Interest

Compound Name: 3,4-Dimethylanisole

Cat. No.: B1293948 Get Quote

For Immediate Release

[City, State] – [Date] – 3,4-Dimethylanisole, a readily available aromatic ether, is a versatile

starting material and intermediate in organic synthesis, finding applications in the preparation of

a variety of more complex molecules. Its electron-rich aromatic ring, activated by the methoxy

and methyl substituents, makes it amenable to a range of electrophilic aromatic substitution

reactions. This document provides detailed application notes and protocols for its use in

several key synthetic transformations, aimed at researchers, scientists, and professionals in

drug development.

Physicochemical Properties of 3,4-Dimethylanisole
A clear, colorless liquid at room temperature, 3,4-dimethylanisole possesses properties that

make it a convenient substrate for various organic reactions. A summary of its key physical and

chemical data is presented below.
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Property Value Reference

Molecular Formula C₉H₁₂O [1][2]

Molecular Weight 136.19 g/mol [1][2]

CAS Number 4685-47-6 [1][2]

Boiling Point 200-201 °C

Density 0.974 g/mL at 25 °C

Refractive Index (n20/D) 1.517

Solubility

Soluble in organic solvents like

ethanol and ether; insoluble in

water.

[2]

Applications in Organic Synthesis
3,4-Dimethylanisole serves as a precursor in a variety of synthetic pathways, including the

synthesis of pharmaceutical intermediates and other valuable organic compounds. Key

reactions include Friedel-Crafts acylation, nitration, and Vilsmeier-Haack formylation.

Friedel-Crafts Acylation
The electron-rich nature of 3,4-dimethylanisole makes it an excellent substrate for Friedel-

Crafts acylation, a fundamental carbon-carbon bond-forming reaction. This reaction introduces

an acyl group onto the aromatic ring, typically yielding aryl ketones which are important

intermediates in medicinal chemistry.
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Starting Materials

3,4-Dimethylanisole

Carbocation Intermediate
(Sigma Complex)

Nucleophilic Attack

Acyl Chloride
(e.g., Acetyl Chloride)

Acylium Ion
(Electrophile)

Activation

Lewis Acid
(e.g., AlCl₃)

Acylated 3,4-Dimethylanisole
(e.g., 2-Acetyl-4,5-dimethylanisole)

Deprotonation
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Starting Materials

3,4-Dimethylanisole

Carbocation Intermediate
(Sigma Complex)

Nucleophilic Attack

Nitrating Mixture
(HNO₃/H₂SO₄)

Nitronium Ion (NO₂⁺)
(Electrophile)

Generation

Nitro-3,4-dimethylanisole
(e.g., 6-Nitro-3,4-dimethylanisole)

Deprotonation
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Reagents

Dimethylformamide (DMF)

Vilsmeier Reagent
(Electrophile)

Phosphorus Oxychloride (POCl₃)

Iminium Salt Intermediate

3,4-Dimethylanisole

Electrophilic Attack

Formylated 3,4-Dimethylanisole
(e.g., 2-Formyl-4,5-dimethylanisole)

Hydrolysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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